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Compound Name:
Acetylarginyltryptophyl

diphenylglycine

Cat. No.: B612793 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive analysis of Acetylarginyltryptophyl Diphenylglycine, a synthetic tetrapeptide

prominent in cosmetic formulations for its anti-aging properties. This document summarizes its

mechanism of action, presents available efficacy data, and compares it with other peptides

targeting skin firmness and elasticity. Notably, a review of publicly available literature reveals a

lack of cross-laboratory studies on the reproducibility of its effects.

Executive Summary
Acetylarginyltryptophyl diphenylglycine, commercially known as Relistase™, is a synthetic

tetrapeptide designed to enhance skin firmness and elasticity.[1][2][3] Its primary mechanism of

action involves the inhibition of elastase, an enzyme responsible for the degradation of elastin,

a key protein in the extracellular matrix (ECM) that maintains skin's resilience.[1][2][4]

Additionally, it is reported to stimulate the synthesis of type I collagen.[2][4][5] While

manufacturer data suggests positive effects on skin elasticity and tightness, independent, peer-

reviewed studies confirming these findings and evaluating the reproducibility of these effects

across different laboratories are not readily available in the public domain. This guide,

therefore, focuses on the existing data and provides a comparative context with other well-

documented anti-aging peptides.
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Quantitative Data on Peptide Performance
The following table summarizes the available quantitative data on the efficacy of

Acetylarginyltryptophyl diphenylglycine and two alternative peptides, Trifluoroacetyl

Tripeptide-2 and Acetyl Tetrapeptide-2, which also target skin sagging and loss of firmness. It is

important to note that this data is sourced from various studies and may not be directly

comparable due to differences in experimental conditions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b612793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Trade Name
Mechanism of
Action

Reported
Efficacy

Source

Acetylarginyltrypt

ophyl

Diphenylglycine

Relistase™

Inhibits elastase

activity;

Stimulates type I

collagen

synthesis.[2][4]

[5]

Applying 4%

Relistase™ for 8

weeks on mature

women (average

age 49) resulted

in a 14%

improvement in

skin elasticity

and a 15.6%

increase in skin

tightness.[4]

Manufacturer's

in-vivo test

Trifluoroacetyl

Tripeptide-2
Progeline™

Inhibits elastase

activity; Reduces

progerin

synthesis.[6][7]

A 12-week

clinical trial

showed

measurable

reductions in

wrinkle depth,

skin roughness,

and sagging.[6]

Clinical Trial

Acetyl

Tetrapeptide-2
Peptigravity™

Stimulates

collagen and

elastin

production;

Activates FBLN5

and LOXL1

glycoproteins.[8]

Clinical data

indicates a

47.3% increase

in type I collagen

and a 21.7%

increase in

elastin fibers,

with a 16%

increase in visual

elasticity after 56

days.[9]

Clinical Data

Mechanism of Action: Signaling Pathways
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Acetylarginyltryptophyl diphenylglycine primarily functions by modulating the integrity of the

skin's extracellular matrix. The diagrams below illustrate its key signaling pathways.

Acetylarginyltryptophyl Diphenylglycine Action
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Elastase
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Click to download full resolution via product page

Mechanism of Acetylarginyltryptophyl Diphenylglycine.

Experimental Protocols
This section provides detailed methodologies for key experiments used to evaluate the efficacy

of skin firming peptides.

In-vitro Elastase Inhibition Assay
This assay determines the ability of a compound to inhibit the enzymatic activity of elastase.

Materials:

Human neutrophil elastase or porcine pancreatic elastase

Substrate: N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide

Test compound (e.g., Acetylarginyltryptophyl diphenylglycine)

Positive control (e.g., Sivelestat)

Tris-HCl buffer (pH 8.0)

96-well microplate reader
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Procedure:

Prepare solutions of the test compound and positive control at various concentrations in Tris-

HCl buffer.

In a 96-well plate, add the buffer, elastase enzyme, and the test compound or control.

Incubate the mixture at 37°C for 15 minutes.

Initiate the reaction by adding the substrate to each well.

Measure the absorbance at 405 nm at regular intervals to monitor the release of p-

nitroanilide.

Calculate the percentage of elastase inhibition for each concentration of the test compound.

Determine the IC50 value, which is the concentration of the inhibitor required to reduce

elastase activity by 50%.

In-vivo Assessment of Skin Elasticity and Firmness
The Cutometer® is a widely used instrument for in-vivo measurement of skin's mechanical

properties.

Materials:

Cutometer® MPA 580 (Courage + Khazaka electronic GmbH, Germany)

Probe with a specific aperture diameter (e.g., 2 mm)

Test formulation containing the peptide

Placebo formulation

Human volunteers

Procedure:
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Acclimatize subjects to the room conditions (temperature and humidity) for at least 20

minutes.

Define the measurement areas on the skin (e.g., forearm, cheek).

Apply a defined amount of the test and placebo formulations to the respective measurement

areas daily for a specified period (e.g., 8 weeks).

At baseline and subsequent time points, perform measurements with the Cutometer.

The probe applies a negative pressure to the skin, drawing it into the aperture, and then

releases it.

The device measures the vertical displacement of the skin.

Key parameters to analyze include:

R0 (Uf): Maximum deformation, indicating firmness.

R2 (Ua/Uf): Gross elasticity, the ratio of elastic recovery to maximum deformation.

R5 (Ur/Ue): Net elasticity, representing the skin's ability to return to its original state.

R7 (Ur/Uf): Biological elasticity, the ratio of immediate recovery to maximum deformation.

Statistically compare the changes in these parameters from baseline between the active and

placebo groups.

In-vitro Collagen Synthesis Assay
This assay quantifies the production of collagen by human dermal fibroblasts in culture.

Materials:

Human dermal fibroblasts

Cell culture medium (e.g., DMEM)

Test peptide
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Positive control (e.g., Ascorbic acid)

Sircol™ Soluble Collagen Assay kit or similar

Cell lysis buffer

Microplate reader

Procedure:

Culture human dermal fibroblasts in a suitable multi-well plate until they reach confluence.

Treat the cells with different concentrations of the test peptide and positive control in a

serum-free medium for a specified duration (e.g., 48-72 hours).

Collect the cell culture supernatant and lyse the cells to release intracellular collagen.

Use a collagen assay kit (e.g., Sircol™) to quantify the amount of soluble collagen in the

supernatant and cell lysate. This assay is based on the specific binding of the Sirius Red dye

to the [Gly-X-Y]n helical structure of collagen.

Measure the absorbance at a specific wavelength (e.g., 555 nm) using a microplate reader.

Calculate the total collagen content and normalize it to the total protein content or cell

number.

Compare the collagen synthesis in peptide-treated cells to that in untreated control cells.

Experimental and Logical Workflow
The following diagram illustrates a typical workflow for the evaluation of a skin firming peptide,

from initial in-vitro screening to in-vivo clinical testing.
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Workflow for evaluating a skin firming peptide.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b612793?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Acetylarginyltryptophyl diphenylglycine is a tetrapeptide with a well-defined mechanism of

action targeting key aspects of skin aging, namely elastin degradation and reduced collagen

synthesis. While initial data from the manufacturer is promising, the lack of independent, multi-

center studies on its efficacy and reproducibility highlights a significant gap in the scientific

literature. For researchers and formulators, this underscores the importance of conducting

rigorous, controlled studies to validate these claims and to better understand its comparative

performance against other leading anti-aging peptides. The provided experimental protocols

offer a framework for such validation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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